APS-2-79 HCl
APS-2-79 HCl
APS-2-79 HCl is a modulator of KSR-dependent MAPK signaling, antagonizing RAF heterodimerization as well as the conformational changes required for phosphorylation and activation of KSR-bound MEK (mitogen-activated protein kinase).
Brand Name:
Vulcanchem
CAS No.:
2002381-31-7
VCID:
VC0519182
InChI:
InChI=1S/C23H21N3O3.ClH/c1-15-11-17(29-16-7-5-4-6-8-16)9-10-19(15)26-23-18-12-21(27-2)22(28-3)13-20(18)24-14-25-23;/h4-14H,1-3H3,(H,24,25,26);1H
SMILES:
CC1=C(C=CC(=C1)OC2=CC=CC=C2)NC3=NC=NC4=CC(=C(C=C43)OC)OC.Cl
Molecular Formula:
C23H22ClN3O3
Molecular Weight:
423.897
APS-2-79 HCl
CAS No.: 2002381-31-7
Inhibitors
VCID: VC0519182
Molecular Formula: C23H22ClN3O3
Molecular Weight: 423.897
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 2002381-31-7 |
|---|---|
| Product Name | APS-2-79 HCl |
| Molecular Formula | C23H22ClN3O3 |
| Molecular Weight | 423.897 |
| IUPAC Name | 6,7-dimethoxy-N-(2-methyl-4-phenoxyphenyl)quinazolin-4-amine;hydrochloride |
| Standard InChI | InChI=1S/C23H21N3O3.ClH/c1-15-11-17(29-16-7-5-4-6-8-16)9-10-19(15)26-23-18-12-21(27-2)22(28-3)13-20(18)24-14-25-23;/h4-14H,1-3H3,(H,24,25,26);1H |
| Standard InChIKey | LIXKSHWZJNNZHG-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)OC2=CC=CC=C2)NC3=NC=NC4=CC(=C(C=C43)OC)OC.Cl |
| Appearance | Solid powder |
| Description | APS-2-79 HCl is a modulator of KSR-dependent MAPK signaling, antagonizing RAF heterodimerization as well as the conformational changes required for phosphorylation and activation of KSR-bound MEK (mitogen-activated protein kinase). |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | APS-2-79 HCl; APS2-79 HCl; APS 2-79 HCl; APS-279 HCl; APS279 HCl; APS 279 HCl; |
| Reference | 1: Neilsen BK, Frodyma DE, Lewis RE, Fisher KW. KSR as a therapeutic target for Ras-dependent cancers. Expert Opin Ther Targets. 2017 May;21(5):499-509. doi: 10.1080/14728222.2017.1311325. Epub 2017 Apr 7. Review. PubMed PMID: 28333549; PubMed Central PMCID: PMC5490495. 2: KSR Mutations Guide Development of RAS Pathway Antagonists. Cancer Discov. 2016 Oct;6(10):1079. Epub 2016 Sep 2. PubMed PMID: 27591198. |
| PubChem Compound | 122177134 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume